Cas no 312303-77-8 (N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide)

• Product Name: N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide
• CAS No: 312303-77-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 4712504
• Update Time: 2025-05-19

N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2-methoxyphenyl)cyclobutanecarboxamide
• STK946032
• BBL019793
• H5197
• N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide

• Inchi： 1S/C12H16N2O2/c1-16-11-7-9(13)5-6-10(11)14-12(15)8-3-2-4-8/h5-8H,2-4,13H2,1H3,(H,14,15)
• InChI Key： NCZAZMNYJBDQSB-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1C=CC(=CC=1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4

Additional information on N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide

Introduction to N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide and Its Significance in Modern Chemical Research

N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide (CAS No: 312303-77-8) is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, characterized by a cyclobutane ring linked to an amide group and a phenyl ring with amino and methoxy substituents, presents a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of an amino group on the phenyl ring enhances its potential for hydrogen bonding, while the methoxy group introduces a slight electron-withdrawing effect, influencing the overall electronic properties of the molecule. The cyclobutane ring, a saturated cyclic structure, adds rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing cyclobutane moieties. The cyclobutane ring is known to enhance the bioavailability and binding affinity of drug candidates by optimizing their conformational flexibility. This structural feature has been leveraged in various drug discovery programs to develop compounds with improved pharmacokinetic profiles.

The phenyl ring in N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide is another critical component that contributes to its biological activity. The combination of an amino group and a methoxy group on the same aromatic ring creates a rich environment for interactions with biological targets. Such substituents are often found in biologically active molecules and have been shown to modulate enzyme activity, receptor binding, and other cellular processes.

Recent studies have highlighted the importance of amide linkages in drug design. The amide group in N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide serves as a key pharmacophore, facilitating interactions with various biological targets. Amides are known for their stability and ability to form hydrogen bonds, making them integral components in many bioactive molecules.

The synthesis of N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the phenyl ring followed by the introduction of the cyclobutane moiety through cyclization reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

The biological evaluation of N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide has revealed promising activities in several disease models. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases, cancer, and neurological disorders. These findings underscore the potential of this compound as a lead molecule for further drug development.

In conclusion, N-(4-Amino-2-methoxyphenyl)cyclobutanecarboxamide represents a significant advancement in chemical research due to its unique structural features and potential biological activities. Its synthesis and characterization provide valuable insights into the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.